Cas no 1864641-64-4 (6-Bromo-3-fluoro-N-hydroxypyridine-2-carboxamide)

• Product Name: 6-Bromo-3-fluoro-N-hydroxypyridine-2-carboxamide
• CAS No: 1864641-64-4
• MF: C₆H₄BrFN₂O₂
• MW: 235.010563850403
• CID: 5466022
• PubChem ID: 130742135
• Update Time: 2023-08-28

6-Bromo-3-fluoro-N-hydroxypyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-fluoro-N-hydroxypyridine-2-carboxamide
• Z1944400934
• 2-Pyridinecarboxamide, 6-bromo-3-fluoro-N-hydroxy-

• Inchi： 1S/C6H4BrFN2O2/c7-4-2-1-3(8)5(9-4)6(11)10-12/h1-2,12H,(H,10,11)
• InChI Key： LVUCFTSOUJGAGS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(NO)=O)=N1)F

Computed Properties

• Exact Mass: 233.94402 g/mol
• Monoisotopic Mass: 233.94402 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.2
• Molecular Weight: 235.01

Experimental Properties

• Density: 1.889±0.06 g/cm3(Predicted)
• pka: 6.80±0.50(Predicted)